Mallotophilippen C

• Molecular Formula: C30H34O5
• Molecular Weight: 474.6 g/mol
• IUPAC Name: (E)-1-[6-[(2E)-3,7-dimethylocta-2,6-dienyl]-5,7-dihydroxy-2,2-dimethylchromen-8-yl]-3-(4-hydroxyphenyl)prop-2-en-1-one
• InChI: InChI=1S/C30H34O5/c1-19(2)7-6-8-20(3)9-15-23-27(33)24-17-18-30(4,5)35-29(24)26(28(23)34)25(32)16-12-21-10-13-22(31)14-11-21/h7,9-14,16-18,31,33-34H,6,8,15H2,1-5H3/b16-12+,20-9+
• InChI Key: UQKMLMDVZLCOFZ-FSQSZTKOSA-N
• Isomeric SMILES: CC(=CCC/C(=C/CC1=C(C(=C2C(=C1O)C=CC(O2)(C)C)C(=O)/C=C/C3=CC=C(C=C3)O)O)/C)C
• Canonical SMILES: CC(=CCCC(=CCC1=C(C(=C2C(=C1O)C=CC(O2)(C)C)C(=O)C=CC3=CC=C(C=C3)O)O)C)C
• synonyms: mallotophilippen C

Description

Mallotophilippen C is a member of the class of chalcones that is chalcone substituted by hydroxy groups at positions 4, 2' and 4', a geranyl group at position 3' and a 6,6-dimethyl-3,6-dihydro-2H-pyran ring fused across positions 5' and 6'. Isolated from the fruits of Mallotus philippensis, it exhibits anti-inflammatory and immunoregulatory activities. It has a role as a metabolite, an anti-inflammatory agent, an EC 1.14.13.39 (nitric oxide synthase) inhibitor and a cyclooxygenase 2 inhibitor. It is a member of chalcones, a chromenol and a polyphenol.

Scientific Research Applications

Total Synthesis and Biological Interest

• Mallotophilippen C, a bioactive chalcone natural product from Mallotus philippinensis, has been synthesized for the first time. This synthesis paves the way for further study of its biological properties and potential therapeutic applications (Li, Luo, Huang, Wang, & Lu, 2006).

Synthesis for Biological Studies

• A new, efficient synthetic approach for Mallotophilippens C and E was developed, highlighting their biological significance. The methodology used is crucial for producing these compounds in quantities sufficient for detailed biological studies (Lee, Li, & Kim, 2008).

Antituberculosis Properties

• Bioassay-directed fractionation identified compounds from Mallotus philippinensis, including this compound, showing activity against Mycobacterium tuberculosis. This suggests potential applications in antituberculosis therapies (Hong, Minter, Franzblau, Arfan, Amin, & Reinecke, 2010).

Anti-inflammatory and Immunoregulatory Effects

• Novel chalcone derivatives from Mallotus philippinensis, including this compound, were found to inhibit nitric oxide production and regulate key inflammatory and immune response genes. This indicates potential for anti-inflammatory and immunoregulatory applications (Daikonya, Katsuki, & Kitanaka, 2004).

Tyrosinase Inhibition for Skin Treatments

• Constituents from Mallotus philippinensis, including this compound, were studied for their anti-tyrosinase activity, which is relevant in skin lightening and treatment of pigmentation disorders. Their interaction with tyrosinase enzyme suggests potential applications in cosmetic and pharmaceutical industries (Hemachandran, Jain, Mohan, Kumar D, George Priya Doss C, & Ramamoorthy, 2018).

Phytochemical Review

• Mallotus philippinensis has been reported to contain this compound, among other compounds, with various biological activities like antimicrobial, antioxidant, antiviral, and anti-inflammatory properties. This review underlines the medicinal value of these compounds in modern medicine (Gangwar, Goel, & Nath, 2014).

Efficient Synthesis for Biological Exploration

• Efficient synthetic approaches for natural pyranochalcones, including this compound, from Mallotus Philippensis have been developed. This work is crucial for biological exploration of these compounds (Xia & Lee, 2011).